2-(trifluoromethyl)-N-((6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)benzamide

• IUPAC Name: 2-(trifluoromethyl)-N-[[6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]benzamide
• InChI: InChI=1S/C16H14F6N4O/c17-15(18,19)9-5-6-12-24-25-13(26(12)8-9)7-23-14(27)10-3-1-2-4-11(10)16(20,21)22/h1-4,9H,5-8H2,(H,23,27)
• InChI Key: KRHFYNFZMDIOPM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NN=C(N2CC1C(F)(F)F)CNC(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C16H14F6N4O
• Molecular Weight: 392.30 g/mol

Description

2-(trifluoromethyl)-N-((6-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C16H14F6N4O and its molecular weight is 392.305. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry

This compound, due to its unique structure, could be used in medicinal chemistry. .

Agrochemicals

Trifluoromethylpyridines (TFMP) derivatives, which this compound is a part of, are used in the protection of crops from pests. .

Pharmaceuticals

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Fluorescent Probes

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Structural Units of Polymers

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Synthesis of Other Compounds

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Mechanism of Action

Target of Action

The primary target of this compound is Dipeptidyl Peptidase IV (DPP-IV) . DPP-IV is an enzyme responsible for breaking down incretin hormones in the body, which play a crucial role in regulating blood glucose levels.

Mode of Action

This compound acts as a potent inhibitor of DPP-IV . By inhibiting DPP-IV, it prevents the breakdown of incretin hormones, thereby increasing their concentration in the blood. This leads to increased insulin secretion and decreased glucagon release, resulting in lower blood glucose levels .

Biochemical Pathways

The inhibition of DPP-IV affects the incretin hormone pathway . Incretin hormones, such as GLP-1 and GIP, are released by the intestines in response to food intake. They stimulate insulin secretion from pancreatic β-cells and inhibit glucagon release from α-cells. By preventing the breakdown of these hormones, this compound enhances their insulinotropic and glucagonostatic effects .

Pharmacokinetics

The compound exhibits excellent oral bioavailability in preclinical species . This suggests that it is well absorbed from the gastrointestinal tract and undergoes sufficient distribution throughout the body to exert its therapeutic effects.

Result of Action

The molecular effect of this compound’s action is the increased level of incretin hormones in the blood . On a cellular level, this leads to increased insulin secretion and decreased glucagon release, promoting a decrease in blood glucose levels . This makes it a potential therapeutic agent for the treatment of type 2 diabetes .